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Compound of Interest

Compound Name:
(4-(Isopentyloxy)phenyl)boronic

acid

Cat. No.: B178781 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the known physical properties of (4-
(isopentyloxy)phenyl)boronic acid, with a primary focus on its melting point. Due to the

limited availability of specific experimental data for this compound in publicly accessible

literature, this guide also furnishes a general, standardized protocol for melting point

determination. Furthermore, a generalized workflow for the physicochemical characterization of

a novel boronic acid compound is presented to aid researchers in their developmental

processes.

Physical and Chemical Properties
(4-(isopentyloxy)phenyl)boronic acid is an organic compound that belongs to the family of

phenylboronic acids. These compounds are notable for their use in Suzuki-Miyaura coupling

reactions, a cornerstone of modern organic synthesis, particularly in the pharmaceutical

industry for the creation of carbon-carbon bonds. The isopentyloxy group introduces a degree

of lipophilicity to the molecule.
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A definitive, experimentally verified melting point for (4-(isopentyloxy)phenyl)boronic acid is

not consistently reported across chemical supplier and database entries. While some sources

describe it as a solid, they do not provide a specific melting temperature[1]. One supplier,

American Elements, explicitly lists the melting point as not available[2]. For the purpose of

comparison, the melting point of a structurally related, though distinct, compound is provided in

the table below.

Property Value Source

Chemical Formula C11H17BO3 American Elements[2]

Molecular Weight 208.06 g/mol
American Elements[2],

CymitQuimica[1]

Appearance Solid CymitQuimica[1]

Melting Point N/A American Elements[2]

Melting Point of a structurally

similar compound: 4-[4′-(3-

Pentyloxy)phenyl]phenylboroni

c acid

110-121 °C Sigma-Aldrich

Synonyms

[4-(3-

Methylbutoxy)phenyl]boronic

acid, [4-(3-

methylbutoxy)phenyl]boranedi

ol

CymitQuimica[1]

InChI Key
AJZCFXNTJZWRPP-

UHFFFAOYSA-N

American Elements[2],

CymitQuimica[1]

Experimental Protocol: Melting Point Determination
The following is a standard protocol for determining the melting point of a solid organic

compound like (4-(isopentyloxy)phenyl)boronic acid using a digital melting point apparatus.

Objective: To determine the temperature range over which the solid-to-liquid phase transition

occurs for (4-(isopentyloxy)phenyl)boronic acid.
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Materials:

(4-(isopentyloxy)phenyl)boronic acid sample

Capillary tubes (sealed at one end)

Digital melting point apparatus (e.g., Mel-Temp® or similar)

Spatula

Mortar and pestle (if sample is not a fine powder)

Procedure:

Sample Preparation:

Ensure the (4-(isopentyloxy)phenyl)boronic acid sample is completely dry and in the

form of a fine powder. If necessary, gently grind the crystalline sample using a mortar and

pestle.

Carefully pack the dry powder into a capillary tube by tapping the open end into the

sample. The sample should be compacted to a height of 2-3 mm at the bottom of the tube.

This can be achieved by tapping the sealed end of the tube gently on a hard surface or by

dropping it through a long glass tube.

Apparatus Setup:

Turn on the digital melting point apparatus and allow it to stabilize.

Set a plateau temperature approximately 10-15 °C below the expected melting point. If the

melting point is unknown, a preliminary rapid heating run can be performed to get an

approximate range.

Set the heating rate (ramp rate) to 1-2 °C per minute for an accurate determination.

Measurement:

Insert the packed capillary tube into the heating block of the apparatus.
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Begin heating the sample.

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (the onset of melting).

Continue to observe and record the temperature at which the last solid crystal melts into a

clear liquid (the clear point).

Reporting:

The melting point is reported as a range from the onset temperature to the clear point

temperature.

Perform the measurement in triplicate to ensure reproducibility and report the average

range.

Workflow Visualization
The following diagram illustrates a generalized workflow for the synthesis and characterization

of a novel phenylboronic acid derivative, a process that would include the determination of its

physical properties such as melting point.
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Workflow for Phenylboronic Acid Derivative Characterization
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Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and characterization of a novel phenylboronic

acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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